N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C16H16F3NO2S/c1-10-7-8-14(23-10)13(22-2)9-20-15(21)11-5-3-4-6-12(11)16(17,18)19/h3-8,13H,9H2,1-2H3,(H,20,21)
• InChI Key: MZLQJHJCDBLPND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNC(=O)C2=CC=CC=C2C(F)(F)F)OC
• Molecular Formula: C16H16F3NO2S
• Molecular Weight: 343.4 g/mol
• CAS No.: 1797337-17-7

Description

N-[2-Methoxy-2-(5-methylthiophen-2-YL)ethyl]-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C16H16F3NO2S and its molecular weight is 343.36. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis and Chemical Properties

Synthetic Utility and Molecular Design

The compound represents a class of benzamides utilized in the synthesis of neuroleptic agents, showcasing its potential in the development of drugs with enhanced activity and selectivity. The structural modifications and synthesis pathways explored in various studies offer insights into its role in creating potent pharmacological agents with fewer side effects, such as improved neuroleptic activity and selectivity for dopamine receptors (Iwanami et al., 1981).

Supramolecular Chemistry

Investigations into the supramolecular packing motifs of similar benzamide derivatives reveal their potential in forming novel organizational structures, such as π-stacked rods encased in triply helical hydrogen-bonded amide strands. This opens avenues for their application in designing new materials with unique optical and electronic properties (Lightfoot et al., 1999).

Pharmacological Applications

Antipathogenic Activity

The synthesis and evaluation of thiourea derivatives related to benzamides have demonstrated significant antipathogenic activities, particularly against biofilm-forming bacteria. This highlights the compound's potential in the development of new antimicrobial agents with specific mechanisms of action against resistant strains (Limban et al., 2011).

Anticancer Research

Benzamide derivatives have been synthesized and tested for their anticancer activity against various human cancer cell lines, showing moderate to good activity. This suggests the compound's relevance in cancer research, especially in the synthesis of compounds that target specific cancer types with higher efficacy and selectivity (Mohan et al., 2021).

Antiviral Activity

New benzamide-based compounds have been synthesized and found to possess significant antiviral activities against the H5N1 strain of the influenza virus. This indicates the potential of such compounds in the development of antiviral drugs, especially against strains with pandemic potential (Hebishy et al., 2020).